

# Technical Support Center: 7,10-Dimethylbenzo[a]pyrene (DMBA) Animal Dosing

**Author:** BenchChem Technical Support Team. **Date:** May 2026

## Compound of Interest

Compound Name: 7,10-Dimethylbenzo[a]pyrene

CAS No.: 63104-33-6

Cat. No.: B1219146

[Get Quote](#)

Welcome to the technical support center for researchers utilizing **7,10-Dimethylbenzo[a]pyrene (DMBA)**. As a Senior Application Scientist, my goal is to provide you with a comprehensive guide to navigate the common challenges encountered during in vivo studies with this potent carcinogen. This resource is structured in a question-and-answer format to directly address the practical issues you may face, ensuring your experiments are both successful and safely conducted.

## Frequently Asked Questions (FAQs) & Troubleshooting Guides

### Section 1: Formulation and Preparation

**Q1:** What is the best vehicle for administering DMBA to animals, and why is my compound not dissolving?

**A1:** The choice of vehicle is critical and depends entirely on the route of administration. DMBA is a lipophilic polycyclic aromatic hydrocarbon (PAH) and is practically insoluble in aqueous solutions.

- For Oral Gavage: Corn oil is the most widely used and effective vehicle for oral administration in rodent models.[1][2][3] Its lipid nature ensures good solubility and absorption from the gastrointestinal tract. Olive oil is also a suitable alternative.[4]
- For Topical Application: In skin carcinogenesis models, acetone is the standard vehicle due to its volatility, which allows the DMBA to remain directly on the skin surface upon application.[5][6]
- For Injection (Intraperitoneal, Subcutaneous): While less common for DMBA, if direct injection is required, a suspension in an oil vehicle like corn oil can be used.[7] For some specialized applications, solubilizing agents like Dimethyl sulfoxide (DMSO) can be used to create a stock solution, which is then further diluted into a more biocompatible vehicle like a saline solution containing 20% SBE- $\beta$ -CD.[8] However, DMSO can have its own biological effects and should be used with caution and appropriate vehicle controls.[9]

Troubleshooting Dissolution Issues: Cloudiness or precipitation indicates poor solubility, which can lead to inaccurate dosing and inconsistent results.[5]

- Ensure Solvent Quality: Use fresh, high-quality corn oil or anhydrous solvents. Moisture contamination, especially in DMSO, can significantly reduce DMBA solubility.[5][10]
- Aid Dissolution: Gentle warming and sonication in a bath sonicator can significantly help dissolve DMBA in oil-based vehicles.[5]
- Prepare Fresh Solutions: For in vivo studies, it is highly recommended to prepare working solutions on the day of use to ensure stability and prevent precipitation.[5] Stock solutions in DMSO can be stored at -20°C for up to a month or -80°C for up to six months, but should be aliquoted to avoid repeated freeze-thaw cycles.[5][8]

Q2: How do I prepare a stable DMBA solution for oral gavage?

A2: Preparing a homogenous and stable solution is crucial for consistent dosing. Below is a validated protocol for preparing DMBA in corn oil.

## Experimental Protocol: Preparation of 7,10-DMBA in Corn Oil for Oral Gavage

#### Materials:

- **7,10-Dimethylbenzo[a]pyrene (DMBA)** powder
- Corn oil (sterile)
- Glass vial with a screw cap
- Weighing scale and weigh paper
- Spatula
- Bath sonicator
- Vortex mixer
- Pipettes

#### Procedure:

- **Safety First:** All steps involving handling DMBA powder or concentrated solutions must be performed in a certified chemical fume hood or a Class II Type B biological safety cabinet. [\[11\]](#) Wear appropriate Personal Protective Equipment (PPE), including double nitrile gloves, a lab coat, and safety goggles.[\[11\]](#)
- **Calculate and Weigh:** Determine the required concentration and total volume for your study. For example, to prepare a 10 mg/mL solution, weigh out 100 mg of DMBA powder.
- **Transfer:** Carefully transfer the weighed DMBA powder into a sterile glass vial.
- **Add Vehicle:** Add the calculated volume of corn oil to the vial. For the 100 mg example, you would add 10 mL of corn oil.
- **Initial Mixing:** Secure the cap on the vial and vortex thoroughly for 1-2 minutes to create a suspension.
- **Dissolution:** Place the vial in a bath sonicator. Sonicate the suspension, intermittently vortexing, until the DMBA is completely dissolved and the solution is clear. Gentle warming

(e.g., to 37°C) can be applied during this process to aid dissolution.[\[5\]](#)

- Final Inspection: Visually inspect the solution against a light source to ensure there are no visible particles or precipitates.
- Storage and Use: Use the solution immediately for dosing. Do not store oil-based solutions for extended periods, as the compound may precipitate. Prepare fresh for each dosing day.  
[\[5\]](#)

## Section 2: Dosing Procedures and Animal Welfare

Q3: What are the appropriate routes of administration and corresponding volumes for mice and rats?

A3: The route of administration directly influences the absorption rate and bioavailability of DMBA. The general order of absorption rate is: Intravenous (IV) > Intraperitoneal (IP) > Intramuscular (IM) > Subcutaneous (SC) > Oral (PO).[\[12\]](#) The volume administered must be carefully controlled to avoid adverse effects.

| Route of Administration | Mouse (Adult)        | Rat (Adult)          | Key Considerations                                                                                                                                                         |
|-------------------------|----------------------|----------------------|----------------------------------------------------------------------------------------------------------------------------------------------------------------------------|
| Oral (Gavage)           | Up to 10 mL/kg       | Up to 20 mL/kg       | Preferred for carcinogenesis models to ensure precise dosing.[1][3]<br>[13] Use a proper gauge, bulb-tipped feeding tube to prevent esophageal or tracheal injury.[12][14] |
| Intraperitoneal (IP)    | < 2-3 mL             | < 5 mL               | Injections should be made in the lower abdominal quadrants to avoid organs.[13]<br>Aspirate before injecting.[15]                                                          |
| Subcutaneous (SC)       | < 2-3 mL (divided)   | < 5 mL               | Create a "tent" of skin for injection.[16]<br>Slower absorption than other parenteral routes.[15] Can cause local irritation or ulcers at the injection site.<br>[17]      |
| Topical (Skin)          | 100-200 µL           | N/A                  | The vehicle (typically acetone) evaporates, leaving DMBA on the skin.[6] The application area is usually shaved first.[6]                                                  |
| Intravenous (IV)        | < 0.2 mL (Tail Vein) | < 0.5 mL (Tail Vein) | Requires a well-solubilized formulation, such as a fatty emulsion, to                                                                                                      |

prevent embolism.[18]

Not a common route

for DMBA

carcinogenesis

studies.

---

Data compiled from multiple sources.[12][15]

Q4: I am observing ulcers at the injection site after subcutaneous administration. What is causing this and how can I prevent it?

A4: Ulceration at the injection site is a known complication, particularly with subcutaneous administration of DMBA.[17] This is due to the cytotoxic and irritant nature of the compound.

Causality:


- High Concentration: A highly concentrated bolus of DMBA can cause severe local tissue necrosis.
- Vehicle Irritation: While corn oil is generally well-tolerated, large volumes or improper injection technique can contribute to inflammation.
- Inadvertent Intradermal Injection: If the injection is too shallow, the irritant effect on the dermal layers is more pronounced.

Prevention and Mitigation:

- Optimize Dose and Concentration: Use the lowest effective concentration. If a large total dose is needed, consider splitting it into multiple smaller-volume injections at different sites. [12]
- Proper Injection Technique: Ensure the injection is truly subcutaneous. Lift the skin to form a tent and insert the needle into the space created, parallel to the body.[16]
- Consider Alternative Routes: If local toxicity is a persistent issue, re-evaluate if oral gavage could achieve the same experimental endpoint. Oral administration is often better tolerated and is highly effective for inducing mammary tumors.[7][17]

- **Animal Monitoring:** Regularly monitor animals for any signs of skin irritation, inflammation, or ulceration. If ulcers develop, consult with veterinary staff. Animals with open sores may need to be removed from the study to prevent infection and distress.[\[17\]](#)

## Experimental Workflow: DMBA-Induced Carcinogenesis



[Click to download full resolution via product page](#)

Caption: Workflow for a typical DMBA-induced carcinogenesis experiment.

## Section 3: Toxicity and Metabolism



Q5: What are the expected toxic effects of DMBA, and what safety precautions are mandatory?

A5: DMBA is a highly potent carcinogen, mutagen, and teratogen.<sup>[11]</sup> It can cause systemic toxicity, including damage to the liver, kidneys, and bone marrow.<sup>[11][19]</sup>

Expected Toxic Effects in Animals:

- Local Toxicity: Skin irritation, burns, and ulceration with topical or subcutaneous routes.<sup>[11][17]</sup>
- Systemic Toxicity: Weight loss, lethargy, and organ damage. DMBA is known to be immunosuppressive and can decrease bone marrow cellularity.<sup>[10][19]</sup>
- Carcinogenicity: Development of tumors, most commonly in the mammary gland, skin, and lungs, depending on the model and route of administration.<sup>[2]</sup>

Mandatory Safety Precautions: DMBA poses a significant health risk to researchers. Exposure can occur through inhalation, skin absorption, or ingestion.<sup>[11]</sup>

- Designated Area: All work with DMBA must be conducted in a designated area, such as an ABSL-2 facility.<sup>[11]</sup>
- Engineering Controls: Weighing of DMBA powder and preparation of solutions must be done in a chemical fume hood or a Class II, Type B2 biosafety cabinet.<sup>[11]</sup>
- Personal Protective Equipment (PPE): Double nitrile gloves, a solid-front lab coat with sleeve covers, and safety goggles are mandatory.<sup>[11]</sup> A respirator may be required, especially when handling the powder outside of a ventilated cabinet.<sup>[11]</sup>
- Animal Handling: Dosed animals are considered hazardous for at least 72 hours post-administration, as the compound and its metabolites may be excreted.<sup>[11]</sup> Handle animals and change bedding inside a ventilated cabinet.<sup>[11]</sup>
- Waste Disposal: All contaminated materials (needles, tubes, bedding, carcasses) must be disposed of as hazardous cytotoxic waste according to institutional guidelines.<sup>[11]</sup>

Q6: How is DMBA metabolized, and how does this relate to its carcinogenic activity?


A6: DMBA is a procarcinogen, meaning it requires metabolic activation to exert its carcinogenic effects.[\[2\]](#)[\[3\]](#) This process is primarily mediated by cytochrome P450 (CYP) enzymes.[\[8\]](#)[\[20\]](#)

The key steps are:

- Initial Oxidation: CYP enzymes (particularly CYP1A1 and CYP1B1) oxidize DMBA to form various epoxide intermediates.[\[21\]](#)[\[22\]](#)
- Hydration: The enzyme microsomal epoxide hydrolase (mEH) converts these epoxides into dihydrodiols.[\[21\]](#)
- Second Oxidation: The dihydrodiols are further oxidized by CYP enzymes to form highly reactive diol epoxides, such as DMBA-3,4-dihydrodiol-1,2-epoxide.[\[8\]](#)
- DNA Adduct Formation: These ultimate carcinogens are electrophilic and readily react with nucleophilic sites on DNA, forming stable DNA adducts. These adducts can lead to mutations in critical genes (like H-Ras), initiating the process of carcinogenesis.[\[1\]](#)[\[8\]](#)

The efficiency of this metabolic activation can vary between tissues and animal strains, contributing to differences in tumor susceptibility.[\[23\]](#)[\[24\]](#)

## Metabolic Activation of DMBA



[Click to download full resolution via product page](#)

Caption: Simplified pathway of DMBA metabolic activation to its carcinogenic form.

## Section 4: Experimental Design and Variability

Q7: My tumor incidence is highly variable between experiments. What are the common causes?

A7: Variability in tumor incidence is a frequent challenge. Several factors can contribute to this issue:

- **Dosing Inconsistency:** Improperly prepared solutions (precipitates) or inaccurate administration (e.g., failed gavage) can lead to animals receiving different effective doses.<sup>[5]</sup> Always ensure the dosing solution is homogenous and the administration technique is consistent.
- **Animal Factors:** The age, strain, and even the diet of the animals can significantly impact susceptibility.<sup>[3]</sup> For mammary carcinogenesis, DMBA is most effective when administered to young animals (e.g., 5-6 weeks of age) when the mammary glands are rapidly developing and are most susceptible.<sup>[1][3]</sup>
- **Vehicle Effects:** The vehicle itself can influence absorption. A high-fat diet, for example, can promote carcinogenesis and may interact with the oil-based vehicle.
- **Dosing Regimen:** The dose and frequency of DMBA administration will affect the success of carcinogenesis. A single high dose may be effective, but some protocols use repeated lower doses to achieve a higher tumor incidence over time.<sup>[1]</sup>

Q8: What are some example dosages for different DMBA-induced cancer models?

A8: The optimal dose must be determined empirically, but published literature provides excellent starting points.

| Model                  | Animal Species/Strain    | Route of Administration | Example DMBA Dose                                        | Vehicle     |
|------------------------|--------------------------|-------------------------|----------------------------------------------------------|-------------|
| Mammary Carcinogenesis | Rat (Sprague-Dawley)     | Oral Gavage             | Single dose of 20 mg. <sup>[4]</sup>                     | Corn Oil    |
| Mammary Carcinogenesis | Mouse (BALB/c, Smad3+/-) | Oral Gavage             | 1.0 mg weekly for 5 weeks. <sup>[1][3][25]</sup>         | Corn Oil    |
| Skin Carcinogenesis    | Mouse (SENCAR)           | Topical                 | 5-100 nmol per application. <sup>[4][6]</sup>            | Acetone     |
| Oral Carcinogenesis    | Hamster (Golden Syrian)  | Topical (Buccal Pouch)  | 0.5% solution applied multiple times. <sup>[4][26]</sup> | Mineral Oil |

Note: These are examples. Dosages can vary significantly based on the specific research question, animal strain, and desired tumor latency and multiplicity.[\[2\]](#)[\[4\]](#)[\[27\]](#)[\[28\]](#)

## References

- Routes and Volumes of Administration in Mice. (n.d.). Tufts University.
- Manual Restraint and Common Compound Administration Routes in Mice and Rats. (2012). JoVE (Journal of Visualized Experiments).
- Standard Operating Procedure for 7,12-Dimethylbenz[a]anthracene (DMBA) in Animals. (n.d.). Weizmann Institute of Science.
- DMBA (7,12-DMBA) | c-Myc Inducer. (n.d.). MedchemExpress.com.
- Aboul-Fotouh, S. (2020). Routes of Administration in Rats and Mice. YouTube.
- Manual Restraint and Common Compound Administration Routes in Mice and Rats. (2025). JoVE (Journal of Visualized Experiments).
- Ewan, K. B., et al. (2016). Carcinogen 7,12-dimethylbenz[a]anthracene-induced mammary tumorigenesis is accelerated in Smad3 heterozygous mice compared to Smad3 wild type mice. *Oncotarget*.
- Technical Support Center: Optimizing 7,12-Dichlorobenzo[a]anthracene (DMBA) Experiments. (2025). BenchChem.
- Meiyanto, E., et al. (2012). The Influence of DMBA (7,12-dimethylbenz-[a]anthracene) Regimen In The Development of Mammary Carcinogenesis on Sprague Dawley Female Rat. *Indonesian Journal of Pharmacy*.
- What is the best method for preparation of 0.5 % fatty emulsion of 7,12 DMBA? (2015). ResearchGate.
- Gobbi, H., et al. (2011). Chemical carcinogenesis by 7,12-dimethylbenzanthracene in balb/c mice. *BMC Proceedings*.
- Maiorka, P. C., et al. (2011). Chemical carcinogenesis by DMBA (7,12-dimethylbenzanthracene) in female BALB/c mice. *Pesquisa Veterinária Brasileira*.
- Sinha, R., et al. (2016). Development of mouse skin tumors by 7, 12- dimethylbenz (a) anthracene and its prevention by C-phycocyanin involve the regulators of cell cycle and apoptosis. *OAText*.
- Guidelines on Administration of Substances to Laboratory Animals. (n.d.). University of Michigan.
- Galván, N., et al. (2006). Benzo(a)pyrene and 7,12-dimethylbenz(a)anthracene differentially affect bone marrow cells of the lymphoid and myeloid lineages. *Toxicology and Applied Pharmacology*.
- Mpompatzi, M., et al. (2025). Experimental Induction of Mammary Carcinogenesis Using 7,12-Dimethylbenz(a)anthracene and Xenograft in Rats. *Cureus*.

- Quaroni, A., & Isselbacher, K. J. (1985). Cytotoxic effects and metabolism of benzo[a]pyrene and 7,12-dimethylbenz[a]anthracene in duodenal and ileal epithelial cell cultures. *Journal of the National Cancer Institute*.
- Deutsch, J., et al. (1978). Binding and metabolism of benzo[a]pyrene and 7,12-dimethylbenz[a]anthracene by seven purified forms of cytochrome P-450. *Proceedings of the National Academy of Sciences*.
- Castilho, R. M., et al. (2007). Chemoprevention of 7,12-dimethylbenz[a]anthracene (DMBA)-induced oral carcinogenesis in hamster cheek pouch by topical application of resveratrol complexed with 2-hydroxypropyl-beta-cyclodextrin. *Cancer Chemotherapy and Pharmacology*.
- Quaroni, A., & Isselbacher, K. J. (1985). Cytotoxic Effects and Metabolism of Benzo[a]pyrene and 7,12-Dimethylbenz[a]anthracene in Duodenal and Ileal Epithelial Cell Cultures. *Journal of the National Cancer Institute*.
- Technical Support Center: Optimizing 7,12-Dimethylbenz[a]anthracene (DMBA) Dosage for Tumorigenesis. (2025). BenchChem.
- Sari, D. C. R., et al. (2024). Establishment of Mammary Tumors by Injection of 7,12-Dimethylbenz[a]anthracene in Mammary Fat Pad of Rats. *World's Veterinary Journal*.
- Cavalieri, E. L., et al. (1991). Comparative dose-response tumorigenicity studies of dibenzo[alpha,l]pyrene versus 7,12-dimethylbenz[alpha]anthracene, benzo[alpha]pyrene and two dibenzo[alpha,l]pyrene dihydrodiols in mouse skin and rat mammary gland. *Carcinogenesis*.
- Higginbotham, S., et al. (1993). Tumor-initiating activity and carcinogenicity of dibenzo[a,l]pyrene versus 7,12-dimethylbenz[a]anthracene and benzo[a]pyrene at low doses in mouse skin. *Carcinogenesis*.
- I want to deliver my compound to animals What is the best solvent to use? (n.d.). Cayman Chemical.
- 7,12-Dimethylbenz[a]anthracene - PRODUCT INFORMATION. (2022). Cayman Chemical.
- Czeaczot, H., et al. (2008). The effect of initiating doses of benzo[a]pyrene and 7,12-dimethylbenz[a]anthracene on the expression of PAH activating enzymes and its modulation by plant phenols. *Acta Poloniae Pharmaceutica*.
- DMBA (7,12-Dimethylbenz[a]anthracene) c-Myc Inducer. (n.d.). Selleck Chemicals.
- Ewan, K. B., et al. (2016). Carcinogen 7,12-dimethylbenz[a]anthracene-induced mammary tumorigenesis is accelerated in Smad3 heterozygous mice compared to Smad3 wild type mice. *Oncotarget*.

**Need Custom Synthesis?**

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: [info@benchchem.com](mailto:info@benchchem.com) or [Request Quote Online](#).

## Sources

- [1. oncotarget.com](https://oncotarget.com) [oncotarget.com]
- [2. Chemical carcinogenesis by 7,12-dimethylbenzanthracene in balb/c mice - PMC](#) [pmc.ncbi.nlm.nih.gov]
- [3. scispace.com](https://scispace.com) [scispace.com]
- [4. pdf.benchchem.com](https://pdf.benchchem.com) [pdf.benchchem.com]
- [5. pdf.benchchem.com](https://pdf.benchchem.com) [pdf.benchchem.com]
- [6. oatext.com](https://oatext.com) [oatext.com]
- [7. wvj.science-line.com](https://wj.science-line.com) [wj.science-line.com]
- [8. medchemexpress.com](https://medchemexpress.com) [medchemexpress.com]
- [9. caymanchem.com](https://caymanchem.com) [caymanchem.com]
- [10. selleckchem.com](https://selleckchem.com) [selleckchem.com]
- [11. safety.tau.ac.il](https://safety.tau.ac.il) [safety.tau.ac.il]
- [12. cea.unizar.es](https://cea.unizar.es) [cea.unizar.es]
- [13. m.youtube.com](https://m.youtube.com) [m.youtube.com]
- [14. researchgate.net](https://researchgate.net) [researchgate.net]
- [15. az.research.umich.edu](https://az.research.umich.edu) [az.research.umich.edu]
- [16. fvtm.stafpu.bu.edu.eg](https://fvtm.stafpu.bu.edu.eg) [fvtm.stafpu.bu.edu.eg]
- [17. Experimental Induction of Mammary Carcinogenesis Using 7,12-Dimethylbenz\(a\)anthracene and Xenograft in Rats - PMC](#) [pmc.ncbi.nlm.nih.gov]
- [18. researchgate.net](https://researchgate.net) [researchgate.net]
- [19. Benzo\(a\)pyrene and 7,12-dimethylbenz\(a\)anthracene differentially affect bone marrow cells of the lymphoid and myeloid lineages - PubMed](#) [pubmed.ncbi.nlm.nih.gov]

- 20. Binding and metabolism of benzo[a]pyrene and 7,12-dimethylbenz[a]anthracene by seven purified forms of cytochrome P-450 - PubMed [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 21. [cdn.caymanchem.com](https://cdn.caymanchem.com) [[cdn.caymanchem.com](https://cdn.caymanchem.com)]
- 22. The effect of initiating doses of benzo[a]pyrene and 7,12-dimethylbenz[a]anthracene on the expression of PAH activating enzymes and its modulation by plant phenols - PubMed [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 23. Cytotoxic effects and metabolism of benzo[a]pyrene and 7,12-dimethylbenz[a]anthracene in duodenal and ileal epithelial cell cultures - PubMed [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 24. [academic.oup.com](https://academic.oup.com) [[academic.oup.com](https://academic.oup.com)]
- 25. Carcinogen 7,12-dimethylbenz[a]anthracene-induced mammary tumorigenesis is accelerated in Smad3 heterozygous mice compared to Smad3 wild type mice - PMC [[pmc.ncbi.nlm.nih.gov](https://pmc.ncbi.nlm.nih.gov)]
- 26. Chemoprevention of 7,12-dimethylbenz[a]anthracene (DMBA)-induced oral carcinogenesis in hamster cheek pouch by topical application of resveratrol complexed with 2-hydroxypropyl-beta-cyclodextrin - PubMed [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 27. Comparative dose-response tumorigenicity studies of dibenzo[alpha,l]pyrene versus 7,12-dimethylbenz[alpha]anthracene, benzo[alpha]pyrene and two dibenzo[alpha,l]pyrene dihydrodiols in mouse skin and rat mammary gland - PubMed [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 28. Tumor-initiating activity and carcinogenicity of dibenzo[a,l]pyrene versus 7,12-dimethylbenz[a]anthracene and benzo[a]pyrene at low doses in mouse skin - PubMed [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- To cite this document: BenchChem. [Technical Support Center: 7,10-Dimethylbenzo[a]pyrene (DMBA) Animal Dosing]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b1219146/docs#technical-support-center-7-10-dimethylbenzo-a-pyrene-dmba-animal-dosing>]

---

#### Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:** The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?



**Need Industrial/Bulk Grade?** [Request Custom Synthesis Quote](#)

## BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

### Contact

Address: 3281 E Guasti Rd  
Ontario, CA 91761, United States  
Phone: (601) 213-4426  
Email: [info@benchchem.com](mailto:info@benchchem.com)

[Contact our Ph.D. Support Team for a compatibility check](#)